N-benzyl-N-isopropyl-2-thiophenecarboxamide

• IUPAC Name: N-benzyl-N-propan-2-ylthiophene-2-carboxamide
• InChI: InChI=1S/C15H17NOS/c1-12(2)16(11-13-7-4-3-5-8-13)15(17)14-9-6-10-18-14/h3-10,12H,11H2,1-2H3
• InChI Key: YEUCGFRIMXQMTO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CC1=CC=CC=C1)C(=O)C2=CC=CS2
• Molecular Formula: C15H17NOS
• Molecular Weight: 259.4 g/mol
• Solubility: >38.9 [ug/mL] (The mean of the results at pH 7.4)

Description

N-benzyl-N-isopropyl-2-thiophenecarboxamide (BTCP) is a synthetic compound that belongs to the class of thiophene derivatives. It has been studied for its potential use as an analgesic drug due to its ability to bind to opioid receptors in the brain and spinal cord.

Scientific Research Applications

Photochemical Reactions

A study focused on the photochemical reactions of asymmetrically substituted N-benzyl-N-isopropyl-α,β-unsaturated thioamides, including N-benzyl-N-isopropyl-2-thiophenecarboxamide, has shown significant insights. The research investigated these compounds both in solution and in the solid state, revealing that they exist in an equilibrium between two rotamers due to the rotation of the C(S)–N bond. The activation energy for this bond rotation was estimated, and the photochemical irradiation in benzene solution led to hydrogen abstraction by alkenyl carbon from both benzyl and isopropyl groups. This process resulted in the formation of β-thiolactam and 1,3,5-dithiazinane products. Notably, hydrogen abstraction from only the isopropyl group occurred during solid-state photolysis, yielding an isomeric β-thiolactam product (Sakamoto et al., 1998).

Synthetic Applications

Another aspect of research on this compound involves its use as a precursor in synthetic chemistry. The compound has been employed in transformation reactions, such as the transformation of amides to thioamides using novel thiating reagents. This method offers a convenient protocol for converting N-aryl-substituted benzamides to N-aryl-substituted benzothioamides, highlighting the compound's role in facilitating the synthesis of structurally diverse thioamides under mild conditions, short reaction times, and high yields (Gomaa et al., 2022).

Mechanism of Action

If the compound is biologically active, the mechanism of action describes how it interacts with biological systems. This could involve binding to specific receptors, inhibiting specific enzymes, or disrupting certain biological processes.

Safety and Hazards

This involves detailing the safety precautions that should be taken when handling the compound and the hazards it may pose. This could include toxicity information, personal protective equipment recommendations, and disposal considerations.

Future Directions

This involves discussing potential future research directions or applications for the compound. This could include potential uses in medicine, industry, or research.